Ethyl Isobutyrate
Ethyl Isobutyrate
Ethyl isobutyrate appears as a colorless volatile liquid with a fruity, aromatic odor. Less dense than water and insoluble in water. Vapors heavier than air. May irritate skin and eyes. Used to make flavoring extracts and other chemicals.
, also known as ethyl isobutyrate or fema 2428, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from isobutyric acid. is a sweet, alcoholic, and ethereal tasting compound that can be found in a number of food items such as fruits, alcoholic beverages, sweet bay, and citrus. This makes a potential biomarker for the consumption of these food products.
Ethyl isobutyrate is a fatty acid methyl ester obtained by the formal condensation of isobutyric acid with ethanol. It has a role as a metabolite. It derives from an isobutyric acid.
, also known as ethyl isobutyrate or fema 2428, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from isobutyric acid. is a sweet, alcoholic, and ethereal tasting compound that can be found in a number of food items such as fruits, alcoholic beverages, sweet bay, and citrus. This makes a potential biomarker for the consumption of these food products.
Ethyl isobutyrate is a fatty acid methyl ester obtained by the formal condensation of isobutyric acid with ethanol. It has a role as a metabolite. It derives from an isobutyric acid.
Brand Name:
Vulcanchem
CAS No.:
97-62-1
VCID:
VC0147610
InChI:
InChI=1S/C6H12O2/c1-4-8-6(7)5(2)3/h5H,4H2,1-3H3
SMILES:
CCOC(=O)C(C)C
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
Ethyl Isobutyrate
CAS No.: 97-62-1
Reference Standards
VCID: VC0147610
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
| CAS No. | 97-62-1 |
|---|---|
| Product Name | Ethyl Isobutyrate |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | ethyl 2-methylpropanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-4-8-6(7)5(2)3/h5H,4H2,1-3H3 |
| Standard InChIKey | WDAXFOBOLVPGLV-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(C)C |
| Canonical SMILES | CCOC(=O)C(C)C |
| Boiling Point | 110.1 °C |
| Density | d204 0.87 0.862-0.868 |
| Flash Point | less than 70 °F (NFPA, 2010) |
| Melting Point | -88.2 °C -88.2°C |
| Physical Description | Ethyl isobutyrate appears as a colorless volatile liquid with a fruity, aromatic odor. Less dense than water and insoluble in water. Vapors heavier than air. May irritate skin and eyes. Used to make flavoring extracts and other chemicals. Liquid colourless liquid/fruity odou |
| Description | Ethyl isobutyrate appears as a colorless volatile liquid with a fruity, aromatic odor. Less dense than water and insoluble in water. Vapors heavier than air. May irritate skin and eyes. Used to make flavoring extracts and other chemicals. , also known as ethyl isobutyrate or fema 2428, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from isobutyric acid. is a sweet, alcoholic, and ethereal tasting compound that can be found in a number of food items such as fruits, alcoholic beverages, sweet bay, and citrus. This makes a potential biomarker for the consumption of these food products. Ethyl isobutyrate is a fatty acid methyl ester obtained by the formal condensation of isobutyric acid with ethanol. It has a role as a metabolite. It derives from an isobutyric acid. |
| Solubility | very soluble in ether 1 ml in 1 ml 95% alcohol (in ethanol) |
| Synonyms | Isobutyric Acid Ethyl Ester (6CI,8CI); 2-Methylpropanoic Acid Ethyl Ester; 2-Methylpropionic Acid Ethyl Ester; Ethyl 2,2-Dimethylacetate; Ethyl 2-Methyl-1-propanoate; Ethyl 2-Methylpropanoate; Ethyl 2-Methylpropionate; |
| Vapor Pressure | 25.40 mmHg |
| PubChem Compound | 7342 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume